Cas no 123848-64-6 (Benzenesulfonic acid,4-amino-2-(methylamino)-)

Benzenesulfonic acid,4-amino-2-(methylamino)- structure
123848-64-6 structure
Product Name:Benzenesulfonic acid,4-amino-2-(methylamino)-
CAS No:123848-64-6
MF:C7H10N2O3S
MW:202.230900287628
CID:138367
PubChem ID:19366270
Update Time:2025-04-19

Benzenesulfonic acid,4-amino-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-amino-2-(methylamino)-
    • 2-amino-4-(methylamino)benzenesulfonic acid
    • 2-AMINO-4-METHYLAMINOBENZENE SULFONIC ACID
    • 1-amino-3-methylaminobenzene-4-sulfonic acid
    • 2-methylamino-4-aminobenzenesulfonic acid
    • 3-(N-methyl-amino)aniline-4-sulfonic acid
    • 4-amino-2-(N-methylamino)benzenesulfonic acid
    • 4-amino-2-methylamino-benzenesulfonic acid
    • N-Methylm-PDSA]
    • 4-Amino-2(N-methylamino)benzenesulfonicacid
    • AKOS015910861
    • 123848-64-6
    • 2-Amino-4-(methylamino)benzene-1-sulfonic acid
    • DTXSID80598410
    • SCHEMBL8115862
    • 4-AMINO-2(N-METHYLAMINO)BENZENESULFONIC ACID
    • Inchi: 1S/C7H10N2O3S/c1-9-5-2-3-7(6(8)4-5)13(10,11)12/h2-4,9H,8H2,1H3,(H,10,11,12)
    • InChI Key: UNNDLMGRNQEHSU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1N)NC)(=O)(=O)O

Computed Properties

  • Exact Mass: 202.04100
  • Monoisotopic Mass: 202.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.51
  • Refractive Index: 1.652
  • PSA: 100.80000
  • LogP: 2.29220
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